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Compound of Interest

Compound Name: Allyltrichlorosilane

Cat. No.: B085684

An In-depth Technical Guide to the Physical Properties of Allyltrichlorosilane Liquid

For researchers, scientists, and drug development professionals, a thorough understanding of
the physical properties of chemical reagents is paramount for experimental design, safety, and
application. This guide provides a detailed overview of the core physical characteristics of
allyltrichlorosilane (CAS No: 107-37-9), a versatile organosilicon compound.

Core Physical and Chemical Properties

Allyltrichlorosilane is a bifunctional molecule featuring a reactive trichlorosilyl group and an
allyl group, making it a valuable intermediate in various chemical syntheses.[1] It appears as a
colorless to pale yellow liquid with a pungent, irritating odor.[2][3][4][5][6] The compound is
highly flammable and reacts violently with water, necessitating careful handling and storage in
a dry, inert environment.[2][7][8]

Quantitative Physical Data

The following table summarizes the key physical properties of allyltrichlorosilane, compiled
from various sources.
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Property Value Citations

Molecular Formula C3HsCIsSi [9][10]

Molecular Weight 175.51 - 175.52 g/mol [11[31[5]

Density 1.200 - 1.215 g/mL at 20-25 °C  [2][8][9]

- ) 116 - 117.5 °C at 750-760

Boiling Point [L1[2113]1[9]
mmHg

Melting Point 35°C [1][5119]

Flash Point 18 -35°C (64.4 - 95 °F) [2][5]18]1[9]

Refractive Index n20/D 1.443 - 1.449 [B1I5119]1[10]
10 mmHg at 16.1 °C; 53

Vapor Pressure [519]
mmHg at 47.5 °C

Vapor Density >1 (Air=1) [5197[11]

Solubility

Soluble in acetonitrile, THF,
dichloromethane, toluene, and
benzene.[9][12] Reacts
violently with water and is
incompatible with protic
solvents and ketones.[2][9][12]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties listed above

are not explicitly detailed in the cited literature. However, these values are typically determined

using standard laboratory procedures as outlined below:

» Boiling Point: Determined by distillation at a specific pressure (e.g., atmospheric pressure,

760 mmHg), measuring the temperature at which the liquid and vapor phases are in

equilibrium.

» Density: Typically measured using a pycnometer or a digital density meter, which calculates

the mass per unit volume of the liquid at a specified temperature (e.g., 25 °C).
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» Refractive Index: Measured using a refractometer, which determines the extent to which light
is bent when it passes through the liquid. The measurement is usually taken at a standard
wavelength (the D-line of sodium, 589 nm) and temperature (20 °C).

o Flash Point: Determined using either an open-cup or closed-cup apparatus. The liquid is
heated, and an ignition source is periodically passed over the surface until a flash is
observed, indicating the lowest temperature at which the vapor can form an ignitable mixture

with air.

Logical Relationships and Applications

Allyltrichlorosilane's utility stems from its dual reactivity. The trichlorosilyl group is susceptible
to hydrolysis and alcoholysis, while the allyl group can participate in various organic reactions.

Logical Workflow of Allyltrichlorosilane
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Caption: Logical workflow of Allyltrichlorosilane's reactivity and applications.

Safety and Handling

Allyltrichlorosilane is a corrosive and flammable liquid that reacts violently with water,
moisture, and alcohols to produce corrosive hydrogen chloride gas.[2] It can cause severe
burns to the skin, eyes, and respiratory tract.[4][7] Therefore, it must be handled in a chemical
fume hood with appropriate personal protective equipment, including gloves, safety goggles,
and a face shield.[4][8] Storage should be in a tightly sealed container under an inert
atmosphere (e.g., nitrogen), in a cool, dry, and well-ventilated area away from sources of
ignition.[4][7][8] In case of fire, carbon dioxide or dry chemical extinguishers should be used;
water or foam are unsuitable due to the violent reaction.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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